GODIC
Overview
Description
GODIC (Glycogen-Oriented Dynamic Imaging Contrast) is a novel imaging contrast agent that has been developed to provide researchers and clinicians with a powerful new tool for assessing the metabolism of glycogen in living organisms. GODIC is a novel contrast agent that is based on an enzyme-catalyzed reaction that produces a fluorescent signal that can be detected using imaging systems such as MRI and PET. GODIC has been developed to provide a powerful new tool for assessing the metabolism of glycogen in living organisms.
Scientific Research Applications
Glucose Oxidase in Poultry Nutrition
A study by Wu et al. (2019) explored the effects of glucose oxidase (GOD) on broiler chickens. The research found that GOD supplementation improved growth performance, meat quality, and digestive ability in broilers. It also enhanced gut barrier functions and altered cecal microbiota, demonstrating potential as an antibiotic substitute.
GOD in Biosensing Technologies
Research by Ferguson et al. (2013) described a biosensor named MEDIC for monitoring drug molecules in blood. The sensor used an aptamer specific for a target drug, with applications in personalized medicine by tailoring therapeutic doses for individual patients.
GOD in Food and Biotechnological Industries
According to Dubey et al. (2017), fungal glucose oxidase is widely used in food industries for baking products, beverages, and gluconic acid production. Its electrochemical suitability has enabled its application in bioelectronic devices like biofuel cells and biosensors. Additionally, GOD shows potential in medical science, inducing apoptosis and cellular senescence.
GOD in Veterinary Medicine
A study by Liu et al. (2020) investigated the effects of GOD on ducks infected with Escherichia coli. GOD improved growth performance, immune function, and intestinal barrier in ducks, presenting as a promising alternative to antibiotics in poultry farming.
properties
IUPAC Name |
(2S)-2-amino-6-[[2-[[(4S)-4-amino-4-carboxybutyl]amino]-1,4-dihydroimidazol-5-ylidene]amino]hexanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N6O4/c15-9(12(21)22)4-1-2-6-17-11-8-19-14(20-11)18-7-3-5-10(16)13(23)24/h9-10H,1-8,15-16H2,(H,21,22)(H,23,24)(H2,17,18,19,20)/t9-,10-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQHWCRMOYDCBPX-UWVGGRQHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NCCCCC(C(=O)O)N)NC(=N1)NCCCC(C(=O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=NCCCC[C@@H](C(=O)O)N)NC(=N1)NCCC[C@@H](C(=O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N6O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Godic |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.